N-(2-fluoro-5-methylphenyl)-6-methyl-4-(1,4-thiazinan-4-yl)pyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: N-(2-fluoro-5-methylphenyl)-6-methyl-4-thiomorpholin-4-ylpyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C19H20FN5OS/c1-12-3-4-14(20)15(9-12)22-19(26)16-10-17-18(24-5-7-27-8-6-24)21-13(2)11-25(17)23-16/h3-4,9-11H,5-8H2,1-2H3,(H,22,26)
• InChI Key: ZXEXIYSJIRSUCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)NC(=O)C2=NN3C=C(N=C(C3=C2)N4CCSCC4)C
• Molecular Formula: C19H20FN5OS
• Molecular Weight: 385.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[1,5-a]pyrazine ring, a thiazinan ring, and an amide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolo[1,5-a]pyrazine and thiazinan rings, and the introduction of the amide group. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and computational methods such as density functional theory (DFT). These methods can provide information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the amide group could participate in reactions such as hydrolysis or condensation, and the pyrazolo[1,5-a]pyrazine and thiazinan rings could undergo reactions involving the addition or substitution of groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by the functional groups present in the molecule. These properties could be determined experimentally or predicted using computational methods.

Mechanism of Action

The biological activity of this compound would depend on its interactions with biological targets such as proteins or nucleic acids. These interactions could be studied using techniques such as molecular docking or in vitro assays.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These aspects could be evaluated using in vitro and in vivo tests, as well as computational predictions.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and biological activity. This could include the development of more efficient synthetic routes, the investigation of its mechanism of action, and the evaluation of its potential as a therapeutic agent.